Cas no 2229323-14-0 (2-(2-amino-3,3-difluoropropyl)benzonitrile)

• Product Name: 2-(2-amino-3,3-difluoropropyl)benzonitrile
• CAS No: 2229323-14-0
• MF: C₁₀H₁₀F₂N₂
• MW: 196.196609020233
• CID: 6429900
• PubChem ID: 165737236
• Update Time: 2025-06-08

2-(2-amino-3,3-difluoropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3-difluoropropyl)benzonitrile
• EN300-1947173
• 2229323-14-0

• Inchi： 1S/C10H10F2N2/c11-10(12)9(14)5-7-3-1-2-4-8(7)6-13/h1-4,9-10H,5,14H2
• InChI Key： UJPQBTMCHCPXSB-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C#N)N)F

Computed Properties

• Exact Mass: 196.08120465g/mol
• Monoisotopic Mass: 196.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(2-amino-3,3-difluoropropyl)benzonitrile

Comprehensive Overview of 2-(2-amino-3,3-difluoropropyl)benzonitrile (CAS No. 2229323-14-0)

2-(2-amino-3,3-difluoropropyl)benzonitrile, with the CAS number 2229323-14-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a benzonitrile core and a difluorinated alkylamine side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes, including the difluoromethyl group and primary amine functionality, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-(2-amino-3,3-difluoropropyl)benzonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoropropyl moiety influences the compound's interactions with biological targets, a topic frequently searched in academic databases and AI-driven platforms. The compound's nitrile group also offers opportunities for further derivatization, aligning with trends in click chemistry and fragment-based drug design.

From an industrial perspective, CAS 2229323-14-0 is often explored for its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications resonate with current hotspots in cancer therapeutics and neurodegenerative disease research, where precision modulation of protein degradation pathways is critical. The compound's amino-difluoropropyl segment is frequently cited in patents related to kinase inhibitors, reflecting its relevance in targeted therapy development.

Environmental and synthetic considerations are also pivotal. The incorporation of fluorine atoms in 2-(2-amino-3,3-difluoropropyl)benzonitrile aligns with green chemistry principles, as fluorinated compounds often require fewer synthetic steps and generate less waste. This aspect is increasingly highlighted in sustainability-focused research, answering common queries about eco-friendly synthesis methods. Analytical techniques such as NMR spectroscopy and HPLC-MS are typically employed to characterize this compound, ensuring high purity for downstream applications.

In summary, 2-(2-amino-3,3-difluoropropyl)benzonitrile (CAS 2229323-14-0) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its adaptability to diverse research domains—from medicinal chemistry to materials engineering—positions it as a valuable asset for scientists addressing unmet challenges in health and technology. Future studies may further elucidate its role in next-generation therapeutics and smart materials, cementing its place in the scientific lexicon.